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Compound Name: Dodecamethylcyclohexasilane

CAS No.: 4098-30-0

Cat. No.: B1580885

Get Quote

Introduction
Dodecamethylcyclohexasilane (Si₆(CH₃)₁₂) is a saturated cyclic organosilicon compound

with a six-membered ring of silicon atoms, each bearing two methyl groups.[1] As a

fundamental permethylated cyclosilane, it serves as a key precursor in the synthesis of

polysilanes and other advanced organosilicon materials. Its unique electronic and

conformational properties make it a subject of significant interest in materials science and

inorganic chemistry. Accurate and comprehensive characterization is paramount to ensure its

purity, confirm its structural integrity, and understand its chemical behavior, which are critical for

its application in research and development.

This application note provides a detailed guide for researchers, scientists, and drug

development professionals on the suite of analytical techniques required for the thorough

characterization of Dodecamethylcyclohexasilane. We will delve into the causality behind

experimental choices, provide step-by-step protocols, and offer insights based on field-proven

experience.
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Physicochemical Properties
A foundational understanding of the physicochemical properties of

Dodecamethylcyclohexasilane is essential for selecting appropriate analytical conditions.

Property Value Reference

Molecular Formula C₁₂H₃₆Si₆ [2][3]

Molecular Weight 348.92 g/mol [2][3]

Appearance
Colorless solid / powder or

crystals
[1][3]

Melting Point 254–257 °C [1]

IUPAC Name
1,1,2,2,3,3,4,4,5,5,6,6-

dodecamethylhexasilinane
[2]

CAS Number 4098-30-0 [2]

Integrated Analytical Workflow
A multi-technique approach is indispensable for a full structural and purity assessment. No

single technique can provide all the necessary information. The following workflow illustrates a

logical sequence for characterizing a new or existing batch of Dodecamethylcyclohexasilane.
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Caption: Integrated workflow for Dodecamethylcyclohexasilane characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Cornerstone of Structural Elucidation
Expertise & Experience: NMR spectroscopy is the most powerful tool for confirming the

molecular structure of Dodecamethylcyclohexasilane in solution. The high symmetry of the

molecule (assuming a dominant chair conformation) leads to simplified spectra, making it an

excellent first-pass technique for structural verification. ¹H NMR confirms the presence of

methyl protons, ¹³C NMR identifies the methyl carbons, and, most critically, ²⁹Si NMR directly

probes the silicon backbone, providing definitive evidence of the Si-Si connectivity.[4]

Protocol: ¹H, ¹³C, and ²⁹Si NMR Analysis
Sample Preparation:
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Accurately weigh 5-10 mg of Dodecamethylcyclohexasilane.

Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or C₆D₆) in a standard

5 mm NMR tube. Dodecamethylcyclohexasilane is soluble in common organic solvents.

Add a small amount of tetramethylsilane (TMS) as an internal standard if the solvent does

not contain it, although the solvent peak can often be used as a reference.

Instrument Setup (for a 400 MHz Spectrometer):

Tune and match the respective probes for ¹H, ¹³C, and ²⁹Si nuclei.

Shim the magnetic field to achieve optimal resolution.

¹H NMR Acquisition:

Pulse Program: Standard single-pulse sequence.

Spectral Width: ~12 ppm.

Acquisition Time: ~3 seconds.

Relaxation Delay (d1): 5 seconds (to ensure full relaxation of protons).

Number of Scans: 8-16 scans.

¹³C{¹H} NMR Acquisition:

Pulse Program: Standard proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: ~200 ppm.

Acquisition Time: ~1.5 seconds.

Relaxation Delay (d1): 2 seconds.

Number of Scans: 128-1024 scans, depending on sample concentration.

²⁹Si{¹H} NMR Acquisition:
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Pulse Program: Inverse-gated decoupling sequence to suppress the negative Nuclear

Overhauser Effect (NOE).

Spectral Width: ~100 ppm.

Acquisition Time: ~1 second.

Relaxation Delay (d1): 15-30 seconds (²⁹Si has a long T₁ relaxation time).

Number of Scans: 1024 scans or more may be required due to the low natural abundance

and low gyromagnetic ratio of ²⁹Si.

Data Interpretation & Expected Results:

Nucleus
Expected Chemical
Shift (δ)

Multiplicity Rationale

¹H ~0.2-0.3 ppm Singlet

All 36 methyl protons

are chemically

equivalent due to

molecular symmetry

and rapid bond

rotation.

¹³C ~ -2.0 to -4.0 ppm Singlet

All 12 methyl carbons

are chemically

equivalent.

²⁹Si ~ -40 to -45 ppm Singlet

All 6 silicon atoms in

the ring are chemically

equivalent.

Trustworthiness: The observation of a single peak in each of the ¹H, ¹³C, and ²⁹Si NMR spectra

is a strong validation of the high symmetry and purity of the dodecamethylcyclohexasilane
structure.[4] Any additional peaks would suggest the presence of impurities (e.g., linear

polysilanes or other cyclosilanes like Si₅(CH₃)₁₀) or structural isomers.
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Gas Chromatography-Mass Spectrometry (GC-MS):
Purity Assessment and Molecular Weight
Verification
Expertise & Experience: GC-MS is the ideal technique for assessing the purity of

Dodecamethylcyclohexasilane and confirming its molecular weight. Gas chromatography

separates the volatile compound from non-volatile impurities and other cyclic or linear silane

byproducts.[5] The mass spectrometer then provides the mass-to-charge ratio (m/z) of the

parent molecule and its fragmentation pattern, which serves as a molecular fingerprint.

Protocol: GC-MS Analysis
Sample Preparation:

Prepare a dilute solution of Dodecamethylcyclohexasilane (~1 mg/mL) in a volatile

organic solvent such as hexane or toluene.

GC Instrument Conditions:

Injector: Split/Splitless injector, operated in split mode (e.g., 50:1 split ratio) to avoid

column overloading.

Injector Temperature: 280 °C. Causality: This temperature must be high enough to ensure

rapid volatilization without causing thermal degradation.

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is

suitable for separating non-polar silanes.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program:

Initial Temperature: 100 °C, hold for 2 minutes.

Ramp: 15 °C/min to 300 °C.

Final Hold: Hold at 300 °C for 5 minutes.
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MS Instrument Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Mass Range: Scan from m/z 40 to 500.

Data Interpretation & Expected Results:

Chromatogram: A single major peak should be observed, representing

Dodecamethylcyclohexasilane. The purity can be calculated from the peak area

percentage (e.g., >97%).[3]

Mass Spectrum: The mass spectrum provides crucial structural information.

m/z Value Ion Rationale / Interpretation

348 [M]⁺
Molecular ion peak, confirming

the molecular weight.[2]

333 [M - CH₃]⁺

Loss of a methyl group, a

common fragmentation

pathway.

201 Fragment
A significant fragment, likely

from ring cleavage.[2]

73 [Si(CH₃)₃]⁺

A very common and often base

peak in the mass spectra of

methylsilanes.[2]

Trustworthiness: The combination of the retention time from the GC and the unique

fragmentation pattern from the MS provides a highly reliable method for both identification and

purity quantification. It is critical to run a solvent blank to ensure that no interfering peaks

originate from the solvent or system contamination.[6]
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Single-Crystal X-ray Diffraction: Unambiguous
Solid-State Structure
Expertise & Experience: While NMR and MS define connectivity and formula, single-crystal X-

ray diffraction (SC-XRD) provides the definitive, unambiguous three-dimensional structure of

the molecule in the solid state. This technique is essential for determining bond lengths, bond

angles, and, crucially, the ring conformation. For Dodecamethylcyclohexasilane, SC-XRD

has confirmed that the molecule adopts a chair conformation in its crystalline form.

Protocol: Single-Crystal Growth and Data Collection
Crystal Growth (Self-Validating Step):

The ability to grow single crystals is in itself an indication of high purity.

Dissolve a high-purity sample of Dodecamethylcyclohexasilane in a minimal amount of

a suitable hot solvent (e.g., toluene or hexane).

Allow the solution to cool slowly and undisturbed to room temperature, followed by further

slow cooling in a refrigerator.

Alternatively, slow evaporation of a saturated solution at room temperature can yield

suitable crystals.[7]

Crystal Mounting and Data Collection:

Select a well-formed, defect-free single crystal under a microscope.

Mount the crystal on a goniometer head.

Place the goniometer on the diffractometer. A modern instrument equipped with a CCD or

CMOS detector is standard.

Cool the crystal to a low temperature (e.g., 100 K) using a nitrogen stream to minimize

thermal motion and improve data quality.
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Collect a full sphere of diffraction data using Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418

Å) radiation.

Structure Solution and Refinement:

Process the raw diffraction data (integration and scaling).

Solve the crystal structure using direct methods or other algorithms (e.g., SHELXT).

Refine the structural model against the experimental data to obtain precise atomic

coordinates, bond lengths, and angles (e.g., using SHELXL).

Expected Results:

Confirmation of the chair conformation of the Si₆ ring.

Precise Si-Si and Si-C bond lengths and Si-Si-Si and C-Si-C bond angles. This data is

invaluable for theoretical and computational studies.

Raman Spectroscopy: Probing Molecular Vibrations
and Conformations
Expertise & Experience: Raman spectroscopy is a powerful non-destructive technique that

provides information about molecular vibrations.[4] It is particularly useful for studying the low-

frequency Si-Si stretching and deformation modes that are characteristic of the cyclosilane ring.

Furthermore, Raman spectroscopy can be used to study the conformational dynamics of

Dodecamethylcyclohexasilane in solution, as different conformers (chair, boat, twist) will

have distinct vibrational signatures.[8]

Protocol: Raman Spectroscopy Analysis
Sample Preparation:

Solid State: Place a small amount of the crystalline powder directly onto a microscope

slide or into a capillary tube.

Solution State: Prepare a concentrated solution (~50 mg/mL) in a solvent with a simple

Raman spectrum (e.g., cyclohexane).
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Instrument Setup:

Laser Source: A common excitation wavelength is 532 nm or 785 nm.

Power: Use low laser power (e.g., <10 mW) at the sample to avoid thermal degradation.

Objective: Use an appropriate microscope objective to focus the laser onto the sample.

Acquisition: Acquire spectra from ~100 cm⁻¹ to 3200 cm⁻¹. Co-add multiple scans to

improve the signal-to-noise ratio.

Data Interpretation & Expected Results:

Distinct vibrational bands below 800 cm⁻¹ corresponding to ν(Si-C) and ν(Si-Si) modes,

which are characteristic of the compound.[4]

The symmetric Si-Si ring breathing vibration is particularly informative. Studies have shown

that below -40 °C, this appears as a single line, but as the temperature increases, a shoulder

develops, which is attributed to the presence of the higher-energy twist conformer.[8] This

demonstrates the dynamic nature of the molecule in solution.

Chair
(Ground State)

Twist

ΔH ≈ 6.6 kJ/mol

Boat

Low Barrier

Click to download full resolution via product page
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Caption: Conformational relationship of Dodecamethylcyclohexasilane.[8]

Conclusion
The characterization of Dodecamethylcyclohexasilane requires a synergistic combination of

analytical techniques. NMR and GC-MS form the backbone of routine analysis for structural

verification and purity assessment. For a more profound understanding of its three-dimensional

structure and conformational dynamics, single-crystal X-ray diffraction and Raman

spectroscopy are indispensable. By following the protocols and understanding the rationale

outlined in this application note, researchers can confidently and accurately characterize this

important organosilicon compound, ensuring the reliability and reproducibility of their scientific

investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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